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hydrochloride

Cat. No.: B146399 Get Quote

An In-depth Technical Guide to 3-Chlorophenylhydrazine Hydrochloride: Physical and

Chemical Properties for Researchers and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-Chlorophenylhydrazine hydrochloride (CAS No: 2312-23-4), a key

intermediate in organic synthesis and drug discovery. This document is intended for

researchers, scientists, and professionals in the field of drug development, offering detailed

data, experimental protocols, and visualizations to support laboratory work and theoretical

understanding. The information compiled herein covers its chemical identity, physical

characteristics, reactivity, and established analytical and synthesis methodologies.

Chemical Identity and Structure
3-Chlorophenylhydrazine hydrochloride is the hydrochloride salt of 3-

chlorophenylhydrazine. The salt form enhances its stability and solubility in aqueous solutions,

making it a convenient precursor for various chemical transformations.[1]

IUPAC Name: (3-chlorophenyl)hydrazine;hydrochloride[2]

Synonyms: (3-Chlorophenyl)hydrazine monohydrochloride, m-Chlorophenylhydrazine

hydrochloride, N-(3-Chlorophenyl)hydrazine hydrochloride[1]
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CAS Number: 2312-23-4[3][4]

Molecular Formula: C₆H₈Cl₂N₂ (also represented as C₆H₇ClN₂·HCl)[4][5]

InChI Key: CRRIAWUJYMLJOE-UHFFFAOYSA-N[3][5]

Physical and Chemical Properties
The physical and chemical properties of 3-Chlorophenylhydrazine hydrochloride are

summarized in the tables below, providing a clear reference for experimental design and

handling.

Table 1: Physical Properties
Property Value Source(s)

Appearance
White to cream or pale brown

crystalline powder
[5][6][7]

Molecular Weight 179.05 g/mol [4][8]

Melting Point 240-245 °C (decomposes) [3][9]

Boiling Point 266 °C at 760 mmHg [3]

Solubility Soluble in water and methanol [1][6]

Flash Point 114.7 °C [3]

Vapor Pressure 0.00887 mmHg at 25 °C [3]

Table 2: Chemical and Safety Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chemsrc.com/en/cas/2312-23-4_402102.html
https://www.scbt.com/p/3-chlorophenylhydrazine-hydrochloride-2312-23-4
https://www.scbt.com/p/3-chlorophenylhydrazine-hydrochloride-2312-23-4
https://www.thermofisher.com/order/catalog/product/A14770.30
https://www.chemsrc.com/en/cas/2312-23-4_402102.html
https://www.thermofisher.com/order/catalog/product/A14770.30
https://www.benchchem.com/product/b146399?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/A14770.30
https://www.tcichemicals.com/BE/en/p/C1477
https://echemsouces.lookchem.com/products/CasNo-2312-23-4-3-Chlorophenylhydrazine-hydrochloride-30713472.html
https://www.scbt.com/p/3-chlorophenylhydrazine-hydrochloride-2312-23-4
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c7d725?context=bbe
https://www.chemsrc.com/en/cas/2312-23-4_402102.html
https://www.chemicalbook.com/msds/3-chlorophenylhydrazine-hydrochloride.htm
https://www.chemsrc.com/en/cas/2312-23-4_402102.html
https://cymitquimica.com/cas/2312-23-4/
https://www.tcichemicals.com/BE/en/p/C1477
https://www.chemsrc.com/en/cas/2312-23-4_402102.html
https://www.chemsrc.com/en/cas/2312-23-4_402102.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

LogP 3.20090 [3]

Stability

Stable under recommended

storage conditions. Air and

moisture sensitive.

[6][10]

Incompatible Materials Strong oxidizing agents [9][10]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H334 (May cause

allergy or asthma symptoms or

breathing difficulties if inhaled)

[6][9]

Signal Word Danger [3][8]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 3-Chlorophenylhydrazine
hydrochloride are crucial for its application in research and development.

Synthesis Protocol: Diazotization and Reduction of 3-
Chloroaniline
A common method for synthesizing 3-Chlorophenylhydrazine hydrochloride involves the

diazotization of 3-chloroaniline, followed by a reduction of the resulting diazonium salt.[11]

Materials:

3-Chloroaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Sodium Metabisulfite (Na₂S₂O₅) or Stannous Chloride (SnCl₂)
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Sodium Hydroxide (NaOH)

Deionized Water

Ice

Procedure:

Diazotization:

In a beaker, dissolve 3-chloroaniline in a solution of concentrated hydrochloric acid and

water.[11]

Cool the mixture to 0-5 °C in an ice bath.[12]

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the aniline

solution, maintaining the temperature below 5 °C.[11][13]

Stir the mixture for an additional 20-30 minutes after the addition is complete to ensure the

full formation of the diazonium salt.[11]

Reduction:

In a separate vessel, prepare a reducing solution. A solution of sodium metabisulfite and

sodium hydroxide in water can be used, with the pH adjusted to between 7 and 9.[11]

Cool the reducing solution to approximately 15-20 °C.[11]

Slowly add the previously prepared diazonium salt solution to the reducing solution,

carefully controlling the temperature.[11]

Hydrolysis and Isolation:

After the reduction is complete, acidify the reaction mixture by adding concentrated

hydrochloric acid.[11]

Heat the solution to approximately 90-100 °C for about 30 minutes to hydrolyze the

intermediate.[11]
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Cool the mixture to below 20 °C to precipitate the 3-Chlorophenylhydrazine
hydrochloride product.[11]

Collect the solid product by filtration and wash it with cold water.

Dry the product under vacuum to obtain the final compound.[11]

Analytical Protocol: Purity Assessment by HPLC
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity of 3-Chlorophenylhydrazine hydrochloride and detecting related impurities, such as

positional isomers.[12]

Instrumentation & Conditions:

HPLC System: A system equipped with a UV detector (e.g., Shimadzu LC-PDA system).[12]

Column: Waters X-Bridge C18 column (250 mm × 4.6 mm, 3.5 µm) or equivalent.[12]

Mobile Phase: A gradient of acetonitrile and a buffered aqueous solution (e.g., phosphate

buffer).

Flow Rate: Typically 1.0 mL/min.

Detection Wavelength: UV detection at 239 nm.[12]

Column Temperature: Maintained at a constant temperature, e.g., 30 °C.

Procedure:

Standard Preparation: Prepare a standard solution of 3-Chlorophenylhydrazine
hydrochloride of a known concentration in a suitable solvent (e.g., methanol or a mixture of

water and acetonitrile).

Sample Preparation: Accurately weigh and dissolve the sample to be analyzed in the same

solvent as the standard to achieve a similar concentration.
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Injection: Inject equal volumes (e.g., 5 µL) of the standard and sample solutions into the

HPLC system.[12]

Analysis: Record the chromatograms and determine the area of the main peak

corresponding to 3-Chlorophenylhydrazine hydrochloride. Calculate the purity by

comparing the peak area of the sample to that of the standard. Impurities can be identified

by their retention times relative to the main peak and quantified.

Visualizations
Diagrams created using Graphviz (DOT language) illustrate key processes and relationships

involving 3-Chlorophenylhydrazine hydrochloride.

Synthesis Workflow
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Caption: Workflow for the synthesis of 3-Chlorophenylhydrazine hydrochloride.
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Caption: General workflow for HPLC purity analysis.

Role in Drug Discovery
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Caption: Role as a building block in synthesizing bioactive molecules.

Applications in Research and Drug Development
3-Chlorophenylhydrazine hydrochloride serves as a versatile building block in organic

chemistry, particularly in the synthesis of heterocyclic compounds. Its primary application lies in
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the Fischer indole synthesis to create chlorinated indole derivatives. Furthermore, it is a

precursor for synthesizing various pyrazole-containing compounds, some of which have shown

potential as potent DNA gyrase inhibitors with antibacterial activity.[3] Its utility extends to the

development of other biologically active molecules and dyes.[13]

Handling and Safety
Due to its hazardous nature, 3-Chlorophenylhydrazine hydrochloride must be handled with

appropriate safety precautions.[1]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.[9][10] A NIOSH-approved respirator is recommended if dust formation is

likely.[9][10]

Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.

[9] Use in a well-ventilated area or under a chemical fume hood.[14] Do not eat, drink, or

smoke when using this product.[6]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[9][10] It is

recommended to store under an inert gas as the compound can be air and hygroscopic.[6]

First Aid: In case of inhalation, move the person to fresh air. If skin contact occurs, wash off

with soap and plenty of water. For eye contact, flush with water. If swallowed, rinse the

mouth with water. In all cases of exposure, seek medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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